Cas no 210918-00-6 (4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine)

• Product Name: 4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine
• CAS No: 210918-00-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD08699670
• CID: 1108912
• PubChem ID: 19627291
• Update Time: 2025-11-01

4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyl-1H-imidazol-1-yl)-Benzenemethanamine
• 4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine
• Benzenemethanamine, 4-(2-ethyl-1H-imidazol-1-yl)-
• STK351425
• EN300-231138
• CHEMBL4540130
• [4-(2-ethyl-1H-imidazol-1-yl)phenyl]methanamine
• 210918-00-6
• 1-[4-(2-ethyl-1H-imidazol-1-yl)phenyl]methanamine
• CS-0296763
• (4-(2-Ethyl-1H-imidazol-1-yl)phenyl)methanamine
• AKOS000318715

• MDL： MFCD08699670
• Inchi： 1S/C12H15N3/c1-2-12-14-7-8-15(12)11-5-3-10(9-13)4-6-11/h3-8H,2,9,13H2,1H3
• InChI Key： PIIINBQRPSNTGY-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CC)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine

Comprehensive Overview of 4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine (CAS No. 210918-00-6)

4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine, with the CAS number 210918-00-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole-phenylmethanamine structure, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its bioactive properties, which make it a candidate for studying enzyme inhibition and receptor modulation.

The compound's chemical structure features an ethyl-substituted imidazole ring linked to a phenylmethanamine group, a configuration that enhances its binding affinity to biological targets. This structural motif is frequently investigated in the context of central nervous system (CNS) disorders, as similar compounds have shown promise in modulating neurotransmitter activity. Given the rising global focus on mental health and neurodegenerative diseases, 4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine is increasingly relevant in preclinical studies.

In recent years, the demand for high-purity research chemicals like CAS 210918-00-6 has surged, driven by advancements in high-throughput screening and computational chemistry. Laboratories worldwide seek this compound for its potential role in drug discovery pipelines, particularly in identifying small-molecule therapeutics. Its synthetic versatility also makes it a valuable intermediate in medicinal chemistry, enabling the development of novel pharmacophores.

From an industrial perspective, 4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine is often discussed in forums focused on custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals highlight its scalable production and regulatory compliance, addressing the needs of GMP-certified facilities. This aligns with the growing trend of outsourced R&D, where precision and quality control are paramount.

Environmental and sustainability considerations are also shaping the discourse around this compound. Researchers are exploring green chemistry approaches to synthesize 4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine with reduced carbon footprints. Such efforts resonate with the broader scientific community's push toward eco-friendly methodologies, a topic frequently searched in academic databases and patent filings.

In summary, 4-(2-ethyl-1H-imidazol-1-yl)phenylmethanamine (CAS 210918-00-6) stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted applications—from CNS drug development to sustainable synthesis—underscore its importance in modern science. As the scientific community continues to unravel its potential, this compound remains a focal point for future breakthroughs.